N-[1-(2-fluoroanilino)-2-(4-methylphenyl)-2-oxoethyl]-2-furamide

• Molecular Formula: C20H17FN2O3
• Molecular Weight: 352.4 g/mol
• IUPAC Name: N-[1-(2-fluoroanilino)-2-(4-methylphenyl)-2-oxoethyl]furan-2-carboxamide
• InChI: InChI=1S/C20H17FN2O3/c1-13-8-10-14(11-9-13)18(24)19(22-16-6-3-2-5-15(16)21)23-20(25)17-7-4-12-26-17/h2-12,19,22H,1H3,(H,23,25)
• InChI Key: VPQLKMMOETWRFH-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C(NC2=CC=CC=C2F)NC(=O)C3=CC=CO3

Description

N-[1-(2-fluoroanilino)-2-(4-methylphenyl)-2-oxoethyl]-2-furamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. The compound belongs to the class of furamide derivatives and has been studied for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[1-(2-fluoroanilino)-2-(4-methylphenyl)-2-oxoethyl]-2-furamide is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that N-[1-(2-fluoroanilino)-2-(4-methylphenyl)-2-oxoethyl]-2-furamide exhibits anti-inflammatory effects by reducing the production of prostaglandins, which are inflammatory mediators. The compound has also been found to exhibit analgesic effects by reducing pain perception. Additionally, N-[1-(2-fluoroanilino)-2-(4-methylphenyl)-2-oxoethyl]-2-furamide has been studied for its potential anti-tumor effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(2-fluoroanilino)-2-(4-methylphenyl)-2-oxoethyl]-2-furamide in lab experiments is its potential therapeutic properties. The compound has been found to exhibit anti-inflammatory, analgesic, and anti-tumor effects, making it a promising candidate for further research. However, one limitation is the lack of understanding of the exact mechanism of action, which may hinder the development of the compound as a therapeutic agent.

Future Directions

There are several future directions for the research on N-[1-(2-fluoroanilino)-2-(4-methylphenyl)-2-oxoethyl]-2-furamide. One potential direction is to further study the compound's mechanism of action and its potential as a therapeutic agent. Another direction is to explore the compound's potential as a lead compound for the development of novel anti-inflammatory, analgesic, and anti-tumor drugs. Additionally, the compound could be studied for its potential application in other fields of scientific research, such as neurodegenerative diseases and cardiovascular diseases.

Synthesis Methods

The synthesis of N-[1-(2-fluoroanilino)-2-(4-methylphenyl)-2-oxoethyl]-2-furamide involves several steps. The initial step involves the reaction of 2-fluoroaniline with 4-methylphenylacetic acid to form the corresponding amide. The amide is then reacted with furan-2-carboxylic acid to produce the final product.

Scientific Research Applications

N-[1-(2-fluoroanilino)-2-(4-methylphenyl)-2-oxoethyl]-2-furamide has been studied for its potential application in various fields of scientific research. The compound has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties.